A novel coumarin-based red fluorogen with AIE, self-assembly, and TADF properties†

New Journal of Chemistry Pub Date: 2016-06-14 DOI: 10.1039/C6NJ01296E

Abstract

Luminescent materials with aggregation-induced emission (AIE) properties have attracted considerable interest for their promising applications in light-emitting and display devices and fluorescent chemosensors. Coumarin and its derivatives are one of the most attractive chromophores due to their excellent properties, such as high fluorescence quantum yield, large Stokes shift, less toxicity, ease of modification and visible wavelength emission. A coumarin-based AIE-active red fluorogen was designed and synthesised. It was found that CDPA exhibits AIE property, red emission, self-assembly and thermally activated delayed fluorescence (TADF) in the solid state.

Graphical abstract: A novel coumarin-based red fluorogen with AIE, self-assembly, and TADF properties
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